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Compound of Interest

Compound Name: 4-Bromo-5-fluoro-2-nitroaniline

Cat. No.: B129579

Technical Guide: 4-Bromo-5-fluoro-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-5-fluoro-2-nitroaniline is a halogenated nitroaniline derivative. Compounds of this
class are of significant interest in medicinal chemistry and materials science due to their
potential as intermediates in the synthesis of more complex molecules. This technical guide
provides a comprehensive overview of the known physical and chemical properties of 4-
Bromo-5-fluoro-2-nitroaniline, detailed experimental protocols for the synthesis of a closely
related isomer, and safety information.

Core Physical and Chemical Properties

The physical and chemical properties of 4-Bromo-5-fluoro-2-nitroaniline are summarized in
the table below. Data for the closely related isomer, 2-Bromo-5-fluoro-4-nitroaniline, is also
included for comparison where direct data for the target compound is unavailable.
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Property Value Reference
Molecular Formula CeHaBrFN20:2 [1]
Molecular Weight 235.01 g/mol [1]

CAS Number 153505-36-3

Yellow to light brown crystalline
Appearance o [2]
solid (inferred)

313.9 °C at 760 mmHg

Boiling Point )
(Predicted)

152-156 °C (for 2-Bromo-5-

Melting Point ) »
fluoro-4-nitroaniline)

Sparingly soluble in water;
Soluble in methanol, N,N-
Dimethylformamide; Very

Solubility slightly soluble in chloroform;
Practically insoluble in water
(for 2-Bromo-5-fluoro-4-

nitroaniline).

Spectroscopic Data

While specific spectra for 4-Bromo-5-fluoro-2-nitroaniline are not publicly available,
commercial suppliers indicate the availability of Nuclear Magnetic Resonance (NMR), High-
Performance Liquid Chromatography (HPLC), and Liquid Chromatography-Mass Spectrometry
(LC-MS) data upon request. For the related compound 4-bromo-2-nitroaniline, 1H-NMR and
13C-NMR spectra are available and show characteristic peaks for the aromatic protons and
carbons, influenced by the electron-withdrawing nitro group and the bromine atom.

Experimental Protocols: Synthesis

A detailed experimental protocol for the synthesis of 4-Bromo-5-fluoro-2-nitroaniline is not
readily available in the literature. However, a representative procedure for the synthesis of the
constitutional isomer, 2-bromo-5-fluoro-4-nitroaniline, is well-documented and involves the
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nitration of 2-bromo-5-fluoroaniline. A similar strategy would likely be employed for the target
molecule.

Synthesis of 2-Bromo-5-fluoro-4-nitroaniline (A Representative Protocol)

This two-step synthesis involves the protection of the amino group of 2-bromo-5-fluoroaniline,
followed by nitration and deprotection.

Step 1: Acetylation of 2-Bromo-5-fluoroaniline

e To a solution of 2-bromo-5-fluoroaniline in a suitable solvent (e.g., acetic acid), add acetic
anhydride.

o Heat the reaction mixture under reflux for a specified period to ensure complete acetylation.

o Cool the mixture and pour it into ice water to precipitate the N-(2-bromo-5-
fluorophenyl)acetamide.

« Filter the solid, wash with water, and dry.
Step 2: Nitration of N-(2-bromo-5-fluorophenyl)acetamide

o Dissolve the acetylated compound in concentrated sulfuric acid at a low temperature (e.g., O-
5 °C).

» Slowly add a nitrating mixture (a mixture of concentrated nitric acid and concentrated sulfuric
acid) while maintaining the low temperature.

 Stir the reaction mixture at low temperature for a period to allow for complete nitration.
o Carefully pour the reaction mixture onto crushed ice to precipitate the nitrated product.
« Filter the solid, wash thoroughly with water to remove excess acid, and dry.

Step 3: Hydrolysis of the Acetyl Group

e Suspend the nitrated acetanilide in an aqueous acidic solution (e.g., hydrochloric acid).
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» Heat the mixture to reflux to hydrolyze the acetyl group.

o Cool the reaction mixture and neutralize with a base (e.g., sodium hydroxide) to precipitate

the 2-bromo-5-fluoro-4-nitroaniline.
« Filter the product, wash with water, and dry.

Below is a workflow diagram for this representative synthesis.
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Synthesis Workflow

2-Bromo-5-fluoroaniline

Acetylation
(Acetic Anhydride)

N-(2-bromo-5-fluorophenyl)acetamide

Nitration
(HNO3/H2S04)

N-(2-bromo-5-fluoro-4-nitrophenyl)acetamide

Hydrolysis
(Acidic)

2-Bromo-5-fluoro-4-nitroaniline

Click to download full resolution via product page

A representative synthetic workflow for a bromo-fluoro-nitroaniline.
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Biological Activity and Signaling Pathways

Currently, there is no publicly available information on the specific biological activities or
signaling pathways associated with 4-Bromo-5-fluoro-2-nitroaniline. However, its structural
isomer, 2-bromo-5-fluoro-4-nitroaniline, is a key intermediate in the synthesis of Tezacaftor[3]
[4], a drug used for the treatment of cystic fibrosis. Tezacaftor functions as a corrector of the
cystic fibrosis transmembrane conductance regulator (CFTR) protein, aiding in its proper
folding and trafficking to the cell surface.

The lack of direct biological data for 4-Bromo-5-fluoro-2-nitroaniline suggests it is primarily
used as a chemical building block. Researchers in drug discovery may utilize this compound as
a scaffold to synthesize novel molecules with potential therapeutic activities. The presence of
bromo, fluoro, and nitro functional groups provides multiple reaction sites for chemical
modification.

Due to the absence of data on its biological interactions, a signaling pathway diagram for 4-
Bromo-5-fluoro-2-nitroaniline cannot be provided at this time.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for 4-Bromo-5-fluoro-2-nitroaniline is not
widely available. However, based on the data for the closely related compound 2-bromo-5-
fluoro-4-nitroaniline, the following hazards and precautions should be considered[1]:

o Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious
eye irritation. May cause respiratory irritation[1].

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection. Use a respirator if ventilation is inadequate.

» Handling: Handle in a well-ventilated area. Avoid breathing dust. Wash hands thoroughly
after handling.

o Storage: Store in a tightly closed container in a dry and well-ventilated place.

e Disposal: Dispose of contents/container to an approved waste disposal plant.
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The logical workflow for handling and safety assessment is outlined below.

Safety Assessment Workflow

Obtain Compound

Assess Hazards
(Review MSDS of related compounds)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Handle in Ventilated Area
(Fume Hood)

Store Properly

(Dry, Well-ventilated) Spill Contingency Plan

Dispose as Hazardous Waste
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A general workflow for safety assessment and handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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